2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide

• Molecular Formula: C21H24ClN3O4
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 2-[[2-(4-chlorophenoxy)acetyl]amino]-N-[(E)-[4-(2-methylpropoxy)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C21H24ClN3O4/c1-15(2)13-28-18-7-3-16(4-8-18)11-24-25-20(26)12-23-21(27)14-29-19-9-5-17(22)6-10-19/h3-11,15H,12-14H2,1-2H3,(H,23,27)(H,25,26)/b24-11+
• InChI Key: ARPOFJXUTLGVLZ-BHGWPJFGSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)COC2=CC=C(C=C2)Cl
• SMILES: CC(C)COC1=CC=C(C=C1)C=NNC(=O)CNC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide is a chemical compound that belongs to the class of hydrazones. This compound has attracted significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II. In addition, this compound has also shown potential as an antimicrobial agent. Studies have shown that this compound can inhibit the growth of various bacterial and fungal strains.
In agriculture, 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide has shown potential as a herbicide. Studies have shown that this compound can inhibit the growth of various weed species by inhibiting the activity of the enzyme acetolactate synthase.
In materials science, this compound has shown potential as a corrosion inhibitor. Studies have shown that this compound can inhibit the corrosion of various metals such as steel and aluminum.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide varies depending on the application. In medicine, this compound induces apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II. In addition, this compound also inhibits the activity of the enzyme DNA polymerase, which is essential for DNA replication. In agriculture, this compound inhibits the activity of the enzyme acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids. In materials science, this compound inhibits the corrosion of metals by forming a protective layer on the metal surface.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide vary depending on the application. In medicine, this compound induces apoptosis in cancer cells and inhibits DNA replication. In addition, this compound has also been shown to have anti-inflammatory and analgesic effects. In agriculture, this compound inhibits the biosynthesis of branched-chain amino acids, which are essential for the growth and development of plants. In materials science, this compound forms a protective layer on the metal surface, which inhibits corrosion.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide in lab experiments include its high potency and specificity. This compound has been extensively studied and has shown promising results in various applications. However, the limitations of using this compound in lab experiments include its high toxicity and potential environmental impact.

Future Directions

There are several future directions for the research and development of 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide. In medicine, further studies are needed to investigate the potential of this compound as an anticancer agent. In addition, studies are needed to investigate the potential of this compound as an antimicrobial agent. In agriculture, further studies are needed to investigate the potential of this compound as a herbicide. In materials science, further studies are needed to investigate the potential of this compound as a corrosion inhibitor. Overall, the research and development of 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide have significant potential to contribute to various fields and improve our understanding of the chemical and biological properties of this compound.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-{2-[2-(4-isobutoxybenzylidene)hydrazino]-2-oxoethyl}acetamide involves the reaction of 4-chlorophenol with ethyl chloroacetate to form ethyl 4-chlorophenoxyacetate. The intermediate product is then reacted with hydrazine hydrate to form 4-chlorophenoxyacetic acid hydrazide. The final product is obtained by reacting 4-chlorophenoxyacetic acid hydrazide with 4-isobutoxybenzaldehyde in the presence of acetic anhydride and glacial acetic acid.